Cas no 288071-87-4 (4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole)

• Product Name: 4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole
• CAS No: 288071-87-4
• MF: C₁₄H₆Br₂N₂S₃
• MW: 458.213837146759
• MDL: MFCD16619295
• CID: 834978
• PubChem ID: 135727217
• Update Time: 2025-06-15

4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Bis(5-bromothiophen-2-yl)benzo[c][1,2,5]thiadiazole
• 4,7-Bis(5-bromo-2-thienyl)-2,1,3-benzothiadiazole
• 4,7-BIS(2-BROMO-5-THIENYL)-2,1,3-BENZOTHIADIAZOLE
• 4,7-bis(5-bromothiophen-2-yl)-2,1,3-benzothiadiazole
• 4,7-di-2-(5-bromo)-thienyl-2,1,3-benzothiadiazole
• 2,1,3-Benzothiadiazole, 4,7-bis(5-bromo-2-thienyl)-
• AK123226
• ZIIMIGRZSUYQGW-UHFFFAOYSA-N
• EH00110
• TRA0007820
• AX8247404
• F
• DS-6905
• DA-18840
• SB66784
• 4,7-Bis(2-bromo-5-thienyl)-2,1,3-benzothiadiazole, >=99.0% (HPLC)
• AC-33742
• B3886
• C14H6Br2N2S3
• MFCD16619295
• CS-W011563
• SCHEMBL680041
• AKOS016011667
• 4,7-Bis(5-bromo-2-thienyl)benzo[c][1,2,5]thiadiazole
• 4,7-bis(5-bromothien-2-yl)-2,1,3-benzothiadiazole
• DTXSID90625302
• SCHEMBL13902141
• SY053018
• 288071-87-4
• 4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole

• MDL： MFCD16619295
• Inchi： 1S/C14H6Br2N2S3/c15-11-5-3-9(19-11)7-1-2-8(10-4-6-12(16)20-10)14-13(7)17-21-18-14/h1-6H
• InChI Key： ZIIMIGRZSUYQGW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CC=C(C3=CC=C(S3)Br)C3C2=NSN=3)S1

Computed Properties

• Exact Mass: 455.80600
• Monoisotopic Mass: 455.80599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111
• XLogP3: 6.5

Experimental Properties

• Color/Form: Powder
• Density: 1.898
• Melting Point: 245.0 to 249.0 deg-C
• Boiling Point: 527.3±45.0 °C at 760 mmHg
• Flash Point: 272.7±28.7 °C
• PSA: 110.50000
• LogP: 6.67330

4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles

Additional information on 4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole

Research Briefing on 4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole (CAS: 288071-87-4)

4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole (CAS: 288071-87-4) is a high-value organic compound widely used in the fields of organic electronics, photovoltaics, and biomedical research. Recent studies have highlighted its potential as a key building block for conjugated polymers and small-molecule semiconductors, owing to its excellent optoelectronic properties and structural versatility. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, applications, and emerging trends in chemical biology and pharmaceutical sciences.

A 2023 study published in Advanced Materials demonstrated the compound's role in developing high-performance organic photovoltaics (OPVs). Researchers optimized its structure to achieve a power conversion efficiency (PCE) of over 12% in bulk heterojunction solar cells, attributed to its strong light absorption and efficient charge transport properties. The brominated thiophene units facilitated further functionalization via cross-coupling reactions, enabling precise tuning of electronic properties for targeted applications.

In biomedical research, 4,7-Bis(5-bromothiophen-2-yl)benzoc1,2,5thiadiazole has shown promise as a fluorescent probe for cellular imaging. A 2024 Journal of Medicinal Chemistry paper reported its use in tracking intracellular reactive oxygen species (ROS) due to its high photostability and selective emission response. The compound's benzothiadiazole core acted as an electron acceptor, while the bromothiophene units enhanced membrane permeability, making it suitable for live-cell imaging.

Recent synthetic advancements include a novel one-pot Suzuki-Miyaura coupling protocol (2023, Organic Letters), which improved the yield of 288071-87-4 to 85% while reducing palladium catalyst loading. This method addressed previous challenges in scalability, critical for industrial applications. Concurrently, computational studies (Journal of Chemical Physics, 2024) have refined density functional theory (DFT) models to predict its aggregation behavior, aiding the design of next-generation optoelectronic materials.

Challenges persist in the compound's aqueous solubility and long-term stability under physiological conditions. However, nanoparticle encapsulation strategies (ACS Nano, 2023) and PEGylation modifications have shown efficacy in overcoming these limitations for therapeutic applications. The compound's unique combination of electronic and biological activity continues to inspire interdisciplinary research, particularly in theranostic systems combining diagnostics and drug delivery.

Future directions emphasize its integration into conjugated polymer nanoparticles for targeted cancer therapy, leveraging its dual functionality as both a photosensitizer and a drug carrier. With six patents filed in Q1 2024 alone referencing 288071-87-4, this compound remains at the forefront of materials and biomedical innovation, warranting close monitoring of subsequent developments.